Cas no 1805040-57-6 (3-(Difluoromethyl)-2-methoxypyridine-4-sulfonyl chloride)

• Product Name: 3-(Difluoromethyl)-2-methoxypyridine-4-sulfonyl chloride
• CAS No: 1805040-57-6
• MF: C₇H₆ClF₂NO₃S
• MW: 257.642246723175
• CID: 4846416
• Update Time: 2025-05-20

3-(Difluoromethyl)-2-methoxypyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-methoxypyridine-4-sulfonyl chloride

• Inchi： 1S/C7H6ClF2NO3S/c1-14-7-5(6(9)10)4(2-3-11-7)15(8,12)13/h2-3,6H,1H3
• InChI Key： JOOLTWIUYUTPFJ-UHFFFAOYSA-N
• SMILES： ClS(C1C=CN=C(C=1C(F)F)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 306
• XLogP3: 1.8
• Topological Polar Surface Area: 64.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-(Difluoromethyl)-2-methoxypyridine-4-sulfonyl chloride

3-(Difluoromethyl)-2-methoxypyridine-4-sulfonyl chloride: A Comprehensive Overview

3-(Difluoromethyl)-2-methoxypyridine-4-sulfonyl chloride, also known by its CAS number 1805040-57-6, is a highly specialized chemical compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a sulfonyl chloride group and specific substituents. The presence of the difluoromethyl and methoxy groups introduces distinct electronic and steric properties, making it a valuable building block in organic synthesis.

The synthesis of 3-(Difluoromethyl)-2-methoxypyridine-4-sulfonyl chloride involves a series of carefully designed reactions. Starting from the pyridine ring, the substitution reactions introduce the methoxy group at the 2-position and the difluoromethyl group at the 3-position. The sulfonyl chloride group is then introduced at the 4-position through sulfonation followed by conversion to the chloride. This multi-step synthesis requires precise control over reaction conditions to ensure high purity and yield.

Recent studies have highlighted the potential of this compound in drug discovery. Its sulfonyl chloride functionality is particularly useful in forming bioisosteric replacements for carboxylic acids or other functional groups in medicinal chemistry. For instance, researchers have explored its use as a precursor for developing kinase inhibitors, where the sulfonyl group plays a critical role in binding to ATP pockets of protein kinases. The fluorinated methyl group further enhances the compound's lipophilicity, improving its pharmacokinetic properties.

In agrochemical applications, 3-(Difluoromethyl)-2-methoxypyridine-4-sulfonyl chloride has shown promise as an intermediate in the synthesis of herbicides and insecticides. Its ability to undergo nucleophilic substitution reactions makes it versatile in creating biologically active molecules. For example, coupling reactions with amines or hydroxyl-containing compounds can yield derivatives with enhanced pesticidal activity.

The electronic properties of this compound also make it an interesting candidate for materials science applications. The pyridine ring contributes aromatic stability, while the sulfonyl group introduces electron-withdrawing effects. These characteristics are being investigated for potential use in organic electronics, such as semiconductors or light-emitting diodes (LEDs). Recent research has focused on optimizing its solubility and stability under various conditions to enhance its suitability for such applications.

In terms of safety and handling, 3-(Difluoromethyl)-2-methoxypyridine-4-sulfonyl chloride must be treated with care due to its reactive nature. The sulfonyl chloride group is highly reactive and can cause skin irritation or respiratory issues if mishandled. Proper personal protective equipment (PPE) and ventilation are essential during synthesis and handling procedures.

The environmental impact of this compound is another area of active research. Studies are underway to assess its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that while it exhibits moderate persistence in certain environments, its toxicity profile is relatively low compared to other similar compounds.

In conclusion, 3-(Difluoromethyl)-2-methoxypyridine-4-sulfonyl chloride is a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a key intermediate in drug discovery, agrochemical development, and materials science research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in modern chemistry.